Cas no 1806858-82-1 (3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1806858-82-1
• MF: C₈H₄F₅NO₂
• MW: 241.114879608154
• CID: 4849392
• Update Time: 2025-06-15

3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C8H4F5NO2/c9-6(10)4-1-3(8(11,12)13)2-14-5(4)7(15)16/h1-2,6H,(H,15,16)
• InChI Key： FELOYZACZITIRS-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)O)=NC=C(C(F)(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 268
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2

Additional information on 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid

Comprehensive Guide to 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806858-82-1)

3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid (CAS No. 1806858-82-1) is a fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure combines the stability of pyridine with the reactivity of fluorine substituents, making it a versatile intermediate in organic synthesis.

The growing demand for fluorinated compounds in modern chemistry has placed 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid at the forefront of research. Scientists are particularly interested in its role as a building block for active pharmaceutical ingredients (APIs) and herbicides. Recent studies highlight its utility in developing novel enzyme inhibitors and biocides, aligning with the industry's shift toward sustainable and efficient chemical solutions.

One of the most searched questions about this compound revolves around its synthetic pathways. Researchers often explore methods to optimize its production, such as palladium-catalyzed coupling or nucleophilic substitution reactions. The presence of both difluoromethyl and trifluoromethyl groups introduces challenges in selectivity, which has led to innovative approaches like flow chemistry and microwave-assisted synthesis to improve yields.

In the context of green chemistry, 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid is also being evaluated for its environmental impact. With stricter regulations on persistent organic pollutants (POPs), the compound's biodegradability and toxicity profile are under scrutiny. This aligns with the broader trend of eco-friendly agrochemicals and sustainable drug development, topics frequently searched by professionals in the field.

Another hot topic is the compound's potential in precision agriculture. Its derivatives are being tested as next-generation pesticides with lower resistance risks. The trifluoromethyl group enhances lipophilicity, improving membrane permeability in target organisms—a key advantage discussed in recent ACS Journal publications. This property makes it a candidate for systemic herbicides and fungicides.

From a commercial perspective, the global market for fluorinated pyridines is projected to grow at a CAGR of 5.8% (2023-2030), driven by demand in crop protection and pharmaceutical intermediates. CAS No. 1806858-82-1 is increasingly listed in chemical databases like Reaxys and SciFinder, with suppliers emphasizing high-purity grades (>98%) for research applications.

For analytical chemists, the compound poses interesting challenges in HPLC method development due to its polar functional groups. Recent forum discussions highlight optimal conditions using C18 reverse-phase columns with acetonitrile/water mobile phases. Its UV absorption at 254 nm makes it detectable via standard LC-UV systems, though mass spectrometry is preferred for trace analysis.

In conclusion, 3-(Difluoromethyl)-5-(trifluoromethyl)pyridine-2-carboxylic acid represents a compelling case study in applied fluorine chemistry. Its dual utility in life sciences and material innovation continues to inspire research, particularly in addressing pressing challenges like food security and antimicrobial resistance. As synthetic methodologies advance, this compound is poised to play an even greater role in cutting-edge applications.